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For Researchers, Scientists, and Drug Development Professionals

Introduction
Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene], commonly known as Pbttt-C14,

is a high-performance organic semiconductor material.[1][2][3] With its highly ordered structure

and excellent charge transport properties, Pbttt-C14 has emerged as a key component in the

development of next-generation flexible and printed electronics.[1][2] This technical guide

provides a comprehensive overview of the core properties, experimental protocols, and

potential applications of Pbttt-C14.

Core Properties
Pbttt-C14 is a semiconducting polymer that primarily functions as a hole transporting material

(HTM).[1][2][3] Its well-defined, crystalline structure facilitates efficient charge carrier mobility,

making it a high-performance material in various organic electronic devices.[1][2]
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Property Value Reference

CAS Number 888491-19-8 [1][2][4][5][6]

Synonyms

Poly[2,5-bis(3-

tetradecylthiophen-2-

yl)thieno[3,2-b]thiophene]

[1][2]

Linear Formula (C₄₂H₆₂S₄)ₙ [1][2]

Molecular Weight Mₙ > 50,000 [1][2][7]

Appearance Powder [1][2][7]

Melting Point >200 °C [1][2][4][7]

Solubility >5 mg/mL in CHCl₃ [5][6]

Electronic and Optical Properties
Property Value Reference

Semiconductor Mobility up to 1.3 cm²/V·s [1][2][7]

UV Absorption (in THF) 466 nm [5][6]

Photoluminescence (in THF) 557 nm [5][6]

Experimental Protocols
Synthesis of Pbttt-C14 via Stille Copolymerization
Pbttt-C14 is typically synthesized via a Stille cross-coupling polymerization reaction. This

involves the reaction of two key monomers: a distannylated thienothiophene derivative and a

dibrominated bithiophene derivative.

Monomers:

2,5-Bis(trimethylstannyl)thieno[3,2-b]thiophene

5,5'-Dibromo-4,4'-ditetradecyl-2,2'-bithiophene
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Reaction Scheme:

2,5-Bis(trimethylstannyl)
thieno[3,2-b]thiophene

Pd(PPh₃)₄5,5'-Dibromo-4,4'-ditetradecyl
-2,2'-bithiophene Pbttt-C14Stille Coupling

Toluene

Click to download full resolution via product page

Synthesis of Pbttt-C14 via Stille Coupling.

Detailed Protocol:

Reactant Preparation: In a nitrogen-filled glovebox, dissolve equimolar amounts of 2,5-

bis(trimethylstannyl)thieno[3,2-b]thiophene and 5,5'-dibromo-4,4'-ditetradecyl-2,2'-

bithiophene in anhydrous toluene.

Catalyst Addition: To the monomer solution, add a catalytic amount of

tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

Reaction: Seal the reaction vessel and heat the mixture at a reflux temperature of

approximately 110°C for 24-48 hours under a nitrogen atmosphere with constant stirring.

Purification: After cooling to room temperature, precipitate the polymer by adding the

reaction mixture to a non-solvent such as methanol. Filter the precipitate and wash it

sequentially with methanol, acetone, and hexane to remove residual monomers, oligomers,

and catalyst.

Drying: Dry the purified polymer under vacuum at an elevated temperature (e.g., 60°C) for at

least 24 hours.
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Fabrication of Pbttt-C14 Thin Films by Spin-Coating
High-quality thin films of Pbttt-C14 are crucial for device performance. Spin-coating is a

common method for their deposition.

Protocol:

Solution Preparation: Prepare a solution of Pbttt-C14 in a suitable solvent, such as

chloroform (CHCl₃) or o-dichlorobenzene (o-DCB), at a concentration of 5-10 mg/mL. Gently

heat and stir the solution to ensure complete dissolution.

Substrate Cleaning: Thoroughly clean the substrate (e.g., Si/SiO₂ or glass) by sonicating in a

sequence of deionized water, acetone, and isopropanol. Dry the substrate with a stream of

nitrogen gas and treat it with UV-ozone or an oxygen plasma to enhance surface wettability.

Spin-Coating: Dispense the Pbttt-C14 solution onto the center of the cleaned substrate. Spin

the substrate at a speed of 1000-3000 rpm for 30-60 seconds.

Annealing: Transfer the coated substrate to a hotplate in a nitrogen-filled glovebox and

anneal at a temperature of 150-200°C for 15-30 minutes to improve the crystallinity and

morphology of the film.

Characterization of Pbttt-C14 Thin Films
UV-Vis Spectroscopy:

Purpose: To determine the optical absorption properties and assess the degree of

aggregation in the thin film.

Procedure: Record the absorption spectrum of the Pbttt-C14 thin film on a transparent

substrate (e.g., quartz) using a UV-Vis spectrophotometer over a wavelength range of 300-

800 nm. The presence of a well-defined vibronic shoulder in the absorption spectrum

indicates a high degree of intermolecular order.

Atomic Force Microscopy (AFM):

Purpose: To visualize the surface morphology and determine the roughness of the thin film.
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Procedure: Image the surface of the Pbttt-C14 thin film using an atomic force microscope in

tapping mode. This will reveal the fibrillar or crystalline domains and provide a quantitative

measure of the root-mean-square (RMS) surface roughness.

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

Purpose: To investigate the molecular packing and orientation within the thin film.

Procedure: Perform GIWAXS measurements on the Pbttt-C14 thin film. The resulting 2D

diffraction pattern provides information on the lamellar stacking and π-π stacking distances,

as well as the preferential orientation of the polymer chains with respect to the substrate.

Device Application: Organic Field-Effect Transistor
(OFET)
Pbttt-C14 is widely used as the active semiconductor layer in organic field-effect transistors

(OFETs). Its high mobility enables the fabrication of high-performance devices.

OFET Fabrication Workflow
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Fabrication workflow for a top-contact, bottom-gate OFET.
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Applications
The excellent semiconducting properties of Pbttt-C14 make it a versatile material for a range of

organic electronic applications:

Organic Field-Effect Transistors (OFETs): As a high-mobility p-type semiconductor, Pbttt-
C14 is a key component in high-performance OFETs for applications in flexible displays,

sensors, and logic circuits.[1][2]

Organic Photovoltaics (OPVs): In OPVs, Pbttt-C14 can be used as the donor material in the

active layer, contributing to efficient light harvesting and charge generation.[1][2]

Organic Solar Cells (SCs): Similar to OPVs, Pbttt-C14 is utilized in the fabrication of organic

solar cells.[1][2]

Photodiodes: The material's properties are also suitable for use in organic photodiodes.[1][2]

Conclusion
Pbttt-C14 is a state-of-the-art organic semiconducting polymer with well-characterized

properties and established fabrication protocols. Its high charge carrier mobility and ordered

structure make it an ideal candidate for a variety of high-performance organic electronic

devices. This guide provides a foundational understanding for researchers and developers

looking to utilize Pbttt-C14 in their work. Further exploration of the cited literature is

recommended for more specialized applications and advanced characterization techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ossila.com [ossila.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.ossila.com/products/2-5-bis-trimethylstannyl-thieno-3-2-b-thiophene
https://www.researchgate.net/figure/a-Schematic-diagrams-of-OFET-device-fabrication-process-to-confirm-the-chemical-doping_fig3_342818958
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.ossila.com/products/2-5-bis-trimethylstannyl-thieno-3-2-b-thiophene
https://www.researchgate.net/figure/a-Schematic-diagrams-of-OFET-device-fabrication-process-to-confirm-the-chemical-doping_fig3_342818958
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.ossila.com/products/2-5-bis-trimethylstannyl-thieno-3-2-b-thiophene
https://www.researchgate.net/figure/a-Schematic-diagrams-of-OFET-device-fabrication-process-to-confirm-the-chemical-doping_fig3_342818958
https://www.ossila.com/products/2-5-bis-trimethylstannyl-thieno-3-2-b-thiophene
https://www.researchgate.net/figure/a-Schematic-diagrams-of-OFET-device-fabrication-process-to-confirm-the-chemical-doping_fig3_342818958
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs?utm_src=pdf-body#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ossila.com/products/2-5-bis-trimethylstannyl-thieno-3-2-b-thiophene
https://www.researchgate.net/figure/a-Schematic-diagrams-of-OFET-device-fabrication-process-to-confirm-the-chemical-doping_fig3_342818958
https://www.researchgate.net/figure/A-sketch-of-the-scattering-geometry-used-in-GISAXS-and-GIWAXS-GISANS-and-GIWANS-will-be_fig1_271331593
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. ossila.com [ossila.com]

5. rsc.org [rsc.org]

6. ossila.com [ossila.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide to Pbttt-C14 (CAS Number:
888491-19-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16087765/docs#in-depth-technical-guide-to-pbttt-
c14-cas-number-888491-19-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ossila.com/pages/preparing-samples-uv-vis-spectroscopy
https://www.rsc.org/suppdata/c7/ta/c7ta02510f/c7ta02510f1.pdf
https://www.ossila.com/pages/thin-film-spectroscopy-setup-measurement
https://www.researchgate.net/figure/Atomic-force-microscopy-images-of-PBTTT-C14-films-formed-in-supercritical-a-pure_fig2_358416376
https://www.benchchem.com/product/b16087765/docs#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765/docs#in-depth-technical-guide-to-pbttt-c14-cas-number-888491-19-8
https://www.benchchem.com/product/b16087765?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

